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Compound of Interest

Compound Name: 2-Ketodoxapram-d5

Cat. No.: B12406340

This technical guide provides a detailed analysis of the mass spectrum of 2-Ketodoxapram-
d5, a deuterated analog of a primary metabolite of Doxapram. This document is intended for
researchers, scientists, and drug development professionals who utilize mass spectrometry for
guantitative and qualitative analysis in pharmacokinetics and drug metabolism studies. 2-
Ketodoxapram-d5 is commonly employed as an internal standard in such research.[1]

Quantitative Mass Spectrometric Data

The following table summarizes the key quantitative parameters for the analysis of 2-
Ketodoxapram-d5 using tandem mass spectrometry (MS/MS). The data is compiled from
studies involving the simultaneous quantification of Doxapram and 2-Ketodoxapram.[2][3]
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Parameter Value

Compound 2-Ketodoxapram-d5
Molecular Formula C24H23DsN203[4]
Molecular Weight 397.53 g/mol [4]

Heated Electrospray lonization (ESI), Positive
lon Mode[2][3]

lonization Mode

Precursor lon [M+H]* (m/z) 398.4[2][3]
Product lon (m/z) 219.3[2][3]
Collision Energy 23 V[2][3]

Proposed Fragmentation Pathway

The fragmentation of the protonated 2-Ketodoxapram-d5 molecule ([M+H]*) at a collision
energy of 23 V leads to the formation of a stable product ion. The proposed fragmentation
pathway involves the cleavage of the bond between the ethyl-d5-pyrrolidinone moiety and the
morpholinone ring.

Caption: Proposed fragmentation of 2-Ketodoxapram-d5 in tandem mass spectrometry.

Experimental Protocol: Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry
(UPLC-MS/MS)

The following methodology outlines the UPLC-MS/MS procedure for the simultaneous
quantification of Doxapram, 2-Ketodoxapram, and their deuterated internal standards, including
2-Ketodoxapram-d5.[2][3]

1. Sample Preparation: Biological samples (e.g., plasma, brain tissue) are prepared to extract
the analytes of interest.[2] This typically involves protein precipitation followed by centrifugation
and dilution of the supernatant.

2. Chromatographic Separation:
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System: Waters Acquity UPLC® I-class system.[2][3]

Column: Acquity UPLC® BEH C18 column (1.7 pm, 2.1 x 50 mm).[2][3]
Column Temperature: 40 °C.[2][3]

Mobile Phase A: Water with 5% Acetonitrile and 0.1% Formic Acid.[2][3]
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[2][3]

Flow Rate: 0.5 mL/min.[2][3]

Injection Volume: 10 pL.[2][3]

Gradient Elution:

[e]

Initial; 95% A/ 5% B for 0.5 min.

o

Ramp to 5% A/ 95% B until 3.5 min.

Return to 95% A/ 5% B until 4.0 min.

[¢]

Column wash at 5% A/ 95% B until 5.0 min.

[¢]

[e]

Return to initial conditions until 5.5 min and hold until the end of the 6-min run.[2][3]
. Mass Spectrometric Detection:
System: Waters Xevo TQ-S tandem mass spectrometer.[2][3]
lonization Source: Heated Electrospray lonization (ESI) in positive ion mode.[2][3]
Capillary Voltage: 2 kV.[2][3]
Cone Voltage: 44 V.[2][3]
Source Temperature: 150 °C.[2][3]

Desolvation Temperature: 600 °C.[2][3]
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Cone Gas Flow (N2): 150 L/h.[2][3]

Desolvation Gas Flow (N2): 1000 L/h.[2][3]

Collision Gas Flow (Ar): 0.15 mL/min.[2][3]

Acquisition Mode: Multiple Reaction Monitoring (MRM).[2][3]

MRM Transition for 2-Ketodoxapram-d5: m/z 398.4 — 219.3.[2][3]

Caption: Experimental workflow for UPLC-MS/MS analysis of 2-Ketodoxapram-d>5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9031635/
https://www.researchgate.net/publication/359658577_Simultaneous_Quantification_and_Pharmacokinetic_Characterization_of_Doxapram_and_2-Ketodoxapram_in_Porcine_Plasma_and_Brain_Tissue
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031635/
https://www.researchgate.net/publication/359658577_Simultaneous_Quantification_and_Pharmacokinetic_Characterization_of_Doxapram_and_2-Ketodoxapram_in_Porcine_Plasma_and_Brain_Tissue
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031635/
https://www.researchgate.net/publication/359658577_Simultaneous_Quantification_and_Pharmacokinetic_Characterization_of_Doxapram_and_2-Ketodoxapram_in_Porcine_Plasma_and_Brain_Tissue
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031635/
https://www.researchgate.net/publication/359658577_Simultaneous_Quantification_and_Pharmacokinetic_Characterization_of_Doxapram_and_2-Ketodoxapram_in_Porcine_Plasma_and_Brain_Tissue
https://www.benchchem.com/product/b12406340?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031635/
https://www.researchgate.net/publication/359658577_Simultaneous_Quantification_and_Pharmacokinetic_Characterization_of_Doxapram_and_2-Ketodoxapram_in_Porcine_Plasma_and_Brain_Tissue
https://www.benchchem.com/product/b12406340?utm_src=pdf-body
https://www.benchchem.com/product/b12406340?utm_src=pdf-custom-synthesis
https://veeprho.com/impurities/2-ketodoxapram-d5/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031635/
https://www.researchgate.net/publication/359658577_Simultaneous_Quantification_and_Pharmacokinetic_Characterization_of_Doxapram_and_2-Ketodoxapram_in_Porcine_Plasma_and_Brain_Tissue
https://axios-research.com/products/2-ketodoxapram-d5
https://axios-research.com/products/2-ketodoxapram-d5
https://www.benchchem.com/product/b12406340#understanding-the-mass-spectrum-of-2-ketodoxapram-d5
https://www.benchchem.com/product/b12406340#understanding-the-mass-spectrum-of-2-ketodoxapram-d5
https://www.benchchem.com/product/b12406340#understanding-the-mass-spectrum-of-2-ketodoxapram-d5
https://www.benchchem.com/product/b12406340#understanding-the-mass-spectrum-of-2-ketodoxapram-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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